![molecular formula C22H27N3O5 B600155 (1S,9R)-tert-Butyl 9-(1,3-dioxoisoindolin-2-yl)-10-oxooctahydro-1H-pyridazino[1,2-a][1,2]diazepine-1-carboxylate CAS No. 106927-97-3](/img/structure/B600155.png)
(1S,9R)-tert-Butyl 9-(1,3-dioxoisoindolin-2-yl)-10-oxooctahydro-1H-pyridazino[1,2-a][1,2]diazepine-1-carboxylate
Description
The compound “(1S,9R)-tert-Butyl 9-(1,3-dioxoisoindolin-2-yl)-10-oxooctahydro-1H-pyridazino[1,2-a][1,2]diazepine-1-carboxylate” is a chemical compound with the formula C22H27N3O5 and a molecular weight of 413.47 g/mol .
Synthesis Analysis
The synthesis of this compound or related compounds involves complex chemical reactions . The reaction’s progress can be continuously tracked using preparatory thin-layer chromatography .Molecular Structure Analysis
The molecular structure of this compound involves various angles and bonds. For instance, the angle N2—S1—N1 is larger than the typical tetrahedral angle due to the steric repulsion of the aniline ring and the bulky triisopropylsilyl group .Scientific Research Applications
Biological Potential of Indole Derivatives
The compound contains an indole nucleus, which is found in many important synthetic drug molecules . Indole derivatives possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound could potentially be used in the development of new therapeutic drugs.
Synthesis of Biologically Active Compounds
The compound is an important intermediate in the synthesis of many biologically active compounds . For example, it can be used in the synthesis of crizotinib, a drug used in the treatment of non-small cell lung cancer .
Photochromic and Thermochromic Properties
The compound exhibits debatable chromic properties . It has at least three crystalline polymorphs, each with different photochromic and thermochromic properties . This suggests potential applications in the development of materials with temperature and light-responsive properties.
Synthesis of Alkyl Halides
The compound can potentially be used in the synthesis of alkyl halides . Alkyl halides are commonly used in organic synthesis and have applications in the production of pharmaceuticals, agrochemicals, and polymers .
Crystal Engineering
The compound could potentially be used in crystal engineering . Crystal engineering involves the design and synthesis of complex structures with desired physical or chemical properties .
Potential Use in Organic Chemistry Research
The compound could potentially be used in organic chemistry research . Its unique structure and reactivity could make it a valuable tool for exploring new synthetic methods and reaction mechanisms .
properties
IUPAC Name |
tert-butyl (4S,7R)-7-(1,3-dioxoisoindol-2-yl)-6-oxo-1,2,3,4,7,8,9,10-octahydropyridazino[1,2-a]diazepine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N3O5/c1-22(2,3)30-21(29)17-11-7-13-23-12-6-10-16(20(28)25(17)23)24-18(26)14-8-4-5-9-15(14)19(24)27/h4-5,8-9,16-17H,6-7,10-13H2,1-3H3/t16-,17+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FARFFIGGGRCEFT-SJORKVTESA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1CCCN2N1C(=O)C(CCC2)N3C(=O)C4=CC=CC=C4C3=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)[C@@H]1CCCN2N1C(=O)[C@@H](CCC2)N3C(=O)C4=CC=CC=C4C3=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N3O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80743448 |
Source
|
| Record name | tert-Butyl (1S,9R)-9-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-10-oxooctahydro-6H-pyridazino[1,2-a][1,2]diazepine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80743448 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
413.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1S,9R)-tert-Butyl 9-(1,3-dioxoisoindolin-2-yl)-10-oxooctahydro-1H-pyridazino[1,2-a][1,2]diazepine-1-carboxylate | |
CAS RN |
106928-01-2, 106927-97-3 |
Source
|
| Record name | 6H-Pyridazino[1,2-a][1,2]diazepine-1-carboxylic acid, 9-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)octahydro-10-oxo-, 1,1-dimethylethyl ester, (1S-trans)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=106928-01-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | tert-Butyl (1S,9R)-9-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-10-oxooctahydro-6H-pyridazino[1,2-a][1,2]diazepine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80743448 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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